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Compound of Interest

Compound Name: 4-Bromothiophene-2-carbonitrile

Cat. No.: B101668 Get Quote

An In-depth Technical Guide to 4-Bromothiophene-2-carbonitrile for Researchers and Drug

Development Professionals.

This technical guide provides a comprehensive overview of 4-Bromothiophene-2-
carbonitrile, a heterocyclic building block of significant interest in medicinal chemistry and

materials science. This document outlines its fundamental physicochemical properties, detailed

experimental protocols for its synthesis, and analytical methods for its characterization, tailored

for researchers, scientists, and professionals in drug development.

Core Physicochemical Data
The essential properties of 4-Bromothiophene-2-carbonitrile are summarized in the table

below, providing a quick reference for laboratory use.
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Property Value Citations

Molecular Formula C₅H₂BrNS [1][2]

Molecular Weight 188.05 g/mol [1][3]

CAS Number 18791-99-6 [1][3]

Appearance
White to yellow solid, crystal,

or powder
[2][4]

Purity Typically ≥95-98% [2][3][4]

IUPAC Name
4-bromothiophene-2-

carbonitrile
[1]

Synonyms
4-Bromo-2-cyanothiophene, 4-

bromo-2-thiophenecarbonitrile
[1][2]

InChI
1S/C5H2BrNS/c6-4-1-5(2-7)8-

3-4/h1,3H
[2]

InChIKey
DJYVXBJLHPKUKS-

UHFFFAOYSA-N
[2]

SMILES N#Cc1scc(Br)c1

Synthesis and Experimental Protocols
The synthesis of 4-Bromothiophene-2-carbonitrile can be achieved through various synthetic

routes. A common and effective method involves the conversion of 4-Bromothiophene-2-

carboxaldehyde.

Protocol: Synthesis from 4-Bromothiophene-2-
carboxaldehyde
This protocol details the synthesis of 4-Bromothiophene-2-carbonitrile from 4-

Bromothiophene-2-carboxaldehyde.[5]

Materials:
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4-Bromothiophene-2-carboxaldehyde

Hydroxylamine hydrochloride

Pyridine

Acetic anhydride

Procedure:

Dissolve 4-Bromothiophene-2-carboxaldehyde (1 equivalent) and hydroxylamine

hydrochloride (2 equivalents) in pyridine.

Cool the reaction mixture to room temperature.

Heat the mixture to 90°C and maintain this temperature for 10 minutes.

Slowly add acetic anhydride (6 equivalents) dropwise to the reaction mixture.

Upon completion of the reaction, standard work-up and purification procedures (e.g.,

extraction and chromatography) are performed to isolate the 4-Bromothiophene-2-
carbonitrile product.

The following diagram illustrates the workflow for this synthesis.
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Starting Materials

Reaction Steps

Final Product

4-Bromothiophene-2-carboxaldehyde

Dissolve reactants in Pyridine

Hydroxylamine Hydrochloride Pyridine (Solvent)

Heat to 90°C for 10 min

Cool to RT first

Add Acetic Anhydride

4-Bromothiophene-2-carbonitrile

Work-up & Purification

Click to download full resolution via product page

Synthesis of 4-Bromothiophene-2-carbonitrile.

Analytical Characterization
The structural confirmation and purity assessment of synthesized 4-Bromothiophene-2-
carbonitrile are crucial. The primary analytical techniques employed for this purpose are

Nuclear Magnetic Resonance (NMR) spectroscopy and X-ray crystallography.

Nuclear Magnetic Resonance (NMR) Spectroscopy:
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¹H NMR: The proton NMR spectrum is expected to show signals corresponding to the two

protons on the thiophene ring.

¹³C NMR: The carbon NMR spectrum will display peaks for the five carbon atoms in the

molecule, including the distinct signal for the nitrile carbon.[6]

X-ray Crystallography:

This technique can be used to determine the precise three-dimensional atomic structure of

the compound in its crystalline form, providing definitive confirmation of its identity and

stereochemistry.[6]

The logical workflow for the analysis and characterization of the final product is depicted below.

Synthesized Product Purification

Structural Analysis

Purity Assessment

¹H & ¹³C NMR

X-ray Crystallography Final Characterized Product

HPLC / GC
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Analytical workflow for product characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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